Cas no 89972-75-8 (2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-)

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- is a functionalized terpyridine derivative featuring a chlorophenyl substituent at the 4' position. This compound is widely utilized in coordination chemistry due to its strong chelating ability with transition metals, forming stable complexes for applications in catalysis, supramolecular assemblies, and materials science. The presence of the 4-chlorophenyl group enhances its electronic properties, making it valuable in designing photoluminescent and redox-active systems. Its rigid structure and tunable coordination behavior contribute to its use in metallosupramolecular chemistry and polymer science. The compound is typically synthesized under controlled conditions to ensure high purity and consistency for research and industrial applications.

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- structure

89972-75-8 structure

Product Name:2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-

CAS No:89972-75-8

MF:C₂₁H₁₄ClN₃

MW:343.808963298798

MDL:MFCD06796985

CID:719542

PubChem ID:329761097

Update Time:2025-05-28

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-
- 4'-(4-CHLOROPHENYL)-2,2':6',2''-TERPYRIDINE
- 4-(4-chlorophenyl)-2,6-dipyridin-2-ylpyridine
- 2,2`:6`,2``,4`-(p-ClC6H4)terpyridine
- 2,6-Bis(2'pyridyl)-4-(p-chlorphenyl)-pyridin
- 4 inverted exclamation marka-(4-Chlorophenyl)-2,2 inverted exclamation marka:6 inverted exclamation marka,2 inverted exclamation marka-terpyridine
- 4'-(4-chlorophenyl)-2,2':6',2"-terpyridine
- 4'-(p-chlorophenyl)-2,2':6',2''-terpyridine
- 4′-(4-氯苯基)-2, 2′:6′, 2″-三联吡啶
- 4′-(4-Chlorophenyl)-2,2′:6′,2′′-terpyridine (ACI)
- 4'-(4-Chlorophenyl)-2, 2':6', 2''-terpyridine
- 4-(4-CHLOROPHENYL)-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
- 4-(4-CHLOROPHENYL)-2,2:6,2-TERPYRIDINE
- 89972-75-8
- doi:10.14272/UPOMZZQMFGCHGB-UHFFFAOYSA-N.1
- BCP20523
- 4'-(4-CHLOROPHENYL)-2,2'
- CS-W018454
- J-400388
- D96162
- SCHEMBL699036
- 4'-(4-Chlorophenyl)-2, 2':6', 2-terpyridine
- MFCD06796985
- AS-75875
- DTXSID60446622
- 2~4~-(4-Chlorophenyl)-1~2~,2~2~:2~6~,3~2~-terpyridine
- 4-(4-chloropheny)-2,2:6' 2'-Terpyridine
- 4'-(4-Chlorophenyl)-2, 2':6', 2'-terpyridine, 97%
- MDL： MFCD06796985
- Inchi： 1S/C21H14ClN3/c22-17-9-7-15(8-10-17)16-13-20(18-5-1-3-11-23-18)25-21(14-16)19-6-2-4-12-24-19/h1-14H
- InChI Key： UPOMZZQMFGCHGB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C2C=C(C3C=CC=CN=3)N=C(C3C=CC=CN=3)C=2)=CC=1

Computed Properties

Exact Mass: 343.08800
Monoisotopic Mass: 343.0876252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Melting Point: 168-172 °C
PSA: 38.67000
LogP: 5.52600

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319-H413
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： S45
Hazardous Material Identification：
Risk Phrases：R25

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	687073-1G	2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-	89972-75-8		1g	¥1692.19	2023-11-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	687073-5G	2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-	89972-75-8	97%	5G	￥5484.41	2022-02-24
BAI LING WEI Technology Co., Ltd.	252266-1G	4'-(4-Chlorophenyl)-2,2':6',2''-terpyridine, 97%	89972-75-8	97%	1G	￥ 2432	2022-04-26
BAI LING WEI Technology Co., Ltd.	252266-5G	4'-(4-Chlorophenyl)-2,2':6',2''-terpyridine, 97%	89972-75-8	97%	5G	￥ 8533	2022-04-26
abcr	AB465702-250 mg	4'-(4-Chlorophenyl)-2, 2':6', 2-terpyridine; .	89972-75-8		250mg	€102.70	2023-04-21
abcr	AB465702-1 g	4'-(4-Chlorophenyl)-2, 2':6', 2-terpyridine; .	89972-75-8		1g	€165.30	2023-04-21
abcr	AB465702-5 g	4'-(4-Chlorophenyl)-2, 2':6', 2-terpyridine; .	89972-75-8		5g	€415.60	2023-04-21
Ambeed	A313556-100mg	4'-(4-Chlorophenyl)-2,2':6',2''-terpyridine	89972-75-8	98%	100mg	$18.0	2025-04-15
Ambeed	A313556-250mg	4'-(4-Chlorophenyl)-2,2':6',2''-terpyridine	89972-75-8	98%	250mg	$29.0	2025-04-15
Ambeed	A313556-1g	4'-(4-Chlorophenyl)-2,2':6',2''-terpyridine	89972-75-8	98%	1g	$74.0	2025-04-15

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Production Method

Production Method 1

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Water ; 16 min, 130 °C

Reference

: Kroehnke reaction in aqueous media: one-pot clean synthesis of 4'-aryl-2,2':6',2''-terpyridines

Tu, Shujiang; Jia, Runhong; Jiang, Bo; Zhang, Junyong; Zhang, Yan; et al, Tetrahedron, 2007, 63(2), 381-388

Production Method 2

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Ethylene glycol ; 5 - 9 min

Reference

: A convenient one-pot synthesis of 4'-aryl-2,2':6',2''-terpyridines and 2,4,6-triarylpyridines under microwave irradiation

Tu, Shujiang; Li, Tuanjie; Shi, Feng; Wang, Qian; Zhang, Jinpeng; et al, Synthesis, 2005, (18), 3045-3050

Production Method 3

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; overnight, 60 °C

Reference

: Anti-Markovnikov ring-opening of sulfonium salts with alkynes by visible light/copper catalysis

Li, Xuan; Jiang, Min; Zuo, Junze; Song, Xiuyan; Lv, Jian; et al, Science China: Chemistry, 2023, 66(3), 791-798

Production Method 4

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Ammonium acetate Catalysts: 2305631-01-8 ; 50 min, 120 °C

Reference

: A convenient method for synthesis of terpyridines via a cooperative vinylogous anomeric based oxidation

Karimi, Fatemeh; Yarie, Meysam; Zolfigol, Mohammad Ali, RSC Advances, 2020, 10(43), 25828-25835

Production Method 5

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; 8 h, rt

Reference

: Effect of substituent of terpyridines on the DNA-interaction of polypyridyl ruthenium(II) complexes

Patel, Mohan N.; Gandhi, Deepen S.; Parmar, Pradhuman A., Spectrochimica Acta, 2011, 84(1), 243-248

Production Method 6

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; 24 h, rt

Reference

: Tuning the photophysical properties of 4'-substituted terpyridines - an experimental and theoretical study

Maron, Anna; Szlapa, Agata; Klemens, Tomasz; Kula, Slawomir; Machura, Barbara; et al, Organic & Biomolecular Chemistry, 2016, 14(15), 3793-3808

Production Method 7

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol ; overnight, rt

Reference

: Synthesis, characterization, crystal structure, and DNA interaction of tin complexes containing pyridyl ligands

Momeni, Badri Z.; Noroozi, Vahid, Monatshefte fuer Chemie, 2017, 148(5), 893-900

Production Method 8

104-88-1

1122-62-9

26482-00-8

89972-75-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water
1.2 -
1.3 Reagents: Ammonium acetate Solvents: Acetic acid
1.4 Reagents: Sodium hydroxide Solvents: Water

Reference

: Phenyl-substituted 2,2':6',2''-terpyridine as a new series of fluorescent compounds-their photophysical properties and fluorescence tuning

Mutai, Toshiki; Cheon, Jin-Dong; Arita, Shinpei; Araki, Koji, Journal of the Chemical Society, 2001, (7), 1045-1050

Production Method 9

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Ammonium acetate Catalysts: N-[2-(Phosphonooxy)ethyl]sulfamic acid (titanium dioxide-coated magnetite-supported) ; 30 min, 110 °C

Reference

: Catalytic application of sulfonic acid-functionalized titana-coated magnetic nanoparticles for the preparation of 1,8-dioxodecahydroacridines and 2,4,6-triarylpyridines via anomeric-based oxidation

Zolfigol, Mohammad Ali ; Karimi, Fatemeh; Yarie, Meysam ; Torabi, Morteza, Applied Organometallic Chemistry, 2018, 32(2),

Production Method 10

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Polyethylene glycol ; 10 min, 0 °C
1.2 2 h, 0 °C
1.3 Reagents: Ammonia Solvents: Water ; 2 h, 100 °C

Reference

: A green and straightforward synthesis of 4'-substituted terpyridines

Winter, Andreas; van den Berg, Antje M. J.; Hoogenboom, Richard; Kickelbick, Guido; Schubert, Ulrich S., Synthesis, 2006, (17), 2873-2878

Production Method 11

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Ammonia Solvents: Ethanol , Water ; 8 h, rt

Reference

: Molar conductance, magnetic susceptibility, mass spectra, and thermal decomposition studies on Cu(II) compounds with substituted terpyridines and clioquinol drug

Kharadi, G. J., Journal of Thermal Analysis and Calorimetry, 2014, 117(1), 333-341

Production Method 12

89972-75-8

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Ethanol

Reference

: Condensation reactions of 2-acetylpyridine with benzaldehydes - the synthesis and characterization of some cyclohexanols and cyclohexanediols

Cargill Thompson, Alexander M.; Constable, Edwin C.; Harverson, Peter; Phillips, David; Raithby, Paul R.; et al, Journal of Chemical Research, 1995, (4), 122-3

Production Method 13

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

Reference

: Synthesis, characterization, photoluminescence, anti-tumor activity, DFT calculations and molecular docking with proteins of zinc(II) halogen substituted terpyridine compounds

Liang, Xing; Jiang, Jinzhang; Xue, Xingyong; Huang, Ling; Ding, Xuanxuan; et al, Dalton Transactions, 2019, 48(28), 10488-10504

Production Method 14

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol
1.2 Reagents: Ammonium hydroxide Solvents: Water

Reference

: Mononuclear Manganese(II)/4'-Ar-2,2':6',2''-Terpyridine Complexes: Synthesis, Characterization, and Olefins Oxidation Study

Liu, Bingqing; Luo, Wei; Li, Haixia; Qi, Xiaoyun; Hu, Quanyuan, Synthesis and Reactivity in Inorganic, 2015, 45(8), 1097-1101

Production Method 15

104-88-1

1122-62-9

89972-75-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Ammonia Solvents: Ethanol , Water ; 4 h, rt

Reference

: Antibacterial, DNA interaction and superoxide dismutase activity of drug based copper(II) coordination compounds

Patel, Mohan N.; Dosi, Promise A.; Bhatt, Bhupesh S., Polyhedron, 2010, 29(17), 3238-3245

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Raw materials

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Preparation Products

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- (89972-75-8)

2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)- Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:89972-75-8)4'-(4-CHLOROPHENYL)-2,2':6',2''-TERPYRIDINE

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Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

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Amadis Chemical Company Limited

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(CAS:89972-75-8)2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-

Order Number:A941888

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:40

Price ($):209.0

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89972-75-8 (2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:89972-75-8)4'-(4-CHLOROPHENYL)-2,2':6',2''-TERPYRIDINE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:89972-75-8)2,2':6',2''-Terpyridine,4'-(4-chlorophenyl)-

Purity:99%

Quantity:5g

Price ($):209.0